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Compound Focus: Hexyl crotonate

CAS No.: 19089-92-0

Cat. No.: S749177

Hexyl Crotonate Storage & Shelf Life Guide

Aspect Specification | Guideline

Recommended Storage Cool, dark cupboard; refrigeration at ~4°C can extend life [1].
Temperature

Shelf Life 2 to 3 years before the scent profile may begin to fade [1].

Key Stability Enemies Heat, light, and oxygen [1].

Container Headspace Keep to a minimum; keep containers as full as possible [1].

Safe Disposal (Small Spread on blotter paper, evaporate in a ventilated area, and dispose
Amounts) of dry paper in trash [1].

Experimental Protocol: Verifying Stability

For research requiring precise stability data, you can adapt the following general protocol based on

established drug stability study principles [2].

Objective: To determine the chemical stability of Hexyl Crotonate under various forced degradation

conditions.
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Methodology:

¢ Stress Testing: Expose the chemical to stress conditions including acidic, basic, oxidative,
thermal, and photolytic environments [2].

¢ Analysis: Use techniques like Liquid Chromatography tandem Mass Spectrometry (LC/IMS/MS)
to separate and identify the parent compound and any degradation products [3].

o Data Analysis: Monitor the peak area of Hexyl Crotonate over time to calculate the degradation rate
and identify the formation of impurities [3].

The workflow for this stability testing protocol is as follows:
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Troubleshooting Common Scenarios

¢ Problem: The material has solidified or become viscous after refrigeration.

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://link.springer.com/chapter/10.1007/978-981-15-6426-0_4
https://www.academia.edu/59150823/High_Throughput_Microsomal_Stability_Assay_for_Screening_New_Chemical_Entities_in_Drug_Discovery
https://www.smolecule.com/products/s749177?utm_src=pdf-body
https://www.academia.edu/59150823/High_Throughput_Microsomal_Stability_Assay_for_Screening_New_Chemical_Entities_in_Drug_Discovery
https://www.smolecule.com/products/s749177?utm_src=pdf-body-img
https://www.smolecule.com/products/s749177?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

o Solution: This is a known issue for some aroma chemicals at low temperatures [4]. Gently
warm the bottle to room temperature and agitate until it returns to a liquid state. Always allow
refrigerated materials to acclimate to room temperature for about an hour before opening to
prevent moisture condensation inside the bottle [4].

e Problem: The odor profile seems weak or has changed.

o Solution: This likely indicates the material is past its shelf life or was improperly stored [1].
Check the "Date Opened" on your label. For future batches, ensure storage in a cool, dark
place with minimal container headspace [1].

e Problem: You need to dispose of a large volume of expired material.

o Solution: Do not pour it down the drain [1]. Collect it in a sealed container and take it to your
local hazardous waste disposal center for professional handling [1].

Frequently Asked Questions (FAQSs)

Q1: Can I store all my aroma chemicals in the same refrigerator? Al: It is best to use a dedicated lab
refrigerator. Be aware that different chemicals have different optimal storage temperatures. For instance,
aldehydes and citrus materials may benefit from colder storage (~4°C), while others like resins are fine at

~12°C [4]. Some materials may solidify at lower temperatures [4].

Q2: Why is it so important to minimize air in the storage bottle? A2: Oxygen is one of the primary
factors that degrades aroma chemicals, leading to oxidation and polymerization, which alter the scent and

shorten shelf life [1] [4]. A full bottle minimizes oxygen exposure.

Q3: Where can I find the most current safety information? A3: Always consult the latest Material
Safety Data Sheet (MSDS/SDS) from your supplier for the most up-to-date safety, handling, and disposal

information [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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